Cas no 1260675-32-8 (tert-butyl N-2-(cyanomethyl)pyrimidin-4-ylcarbamate)

Tert-butyl N-2-(cyanomethyl)pyrimidin-4-ylcarbamate is a versatile chemical intermediate used in organic synthesis and pharmaceutical research. Its pyrimidine core and functional groups, including the cyanomethyl and tert-butyl carbamate moieties, make it valuable for constructing complex heterocyclic compounds. The tert-butyloxycarbonyl (Boc) protecting group enhances stability during synthetic processes, while the cyanomethyl substituent offers reactivity for further derivatization. This compound is particularly useful in medicinal chemistry for the development of kinase inhibitors and other biologically active molecules. Its well-defined structure and high purity ensure consistent performance in multi-step synthesis, making it a reliable choice for researchers.

tert-butyl N-2-(cyanomethyl)pyrimidin-4-ylcarbamate structure

1260675-32-8 structure

Product Name:tert-butyl N-2-(cyanomethyl)pyrimidin-4-ylcarbamate

CAS No:1260675-32-8

MF:C₁₁H₁₄N₄O₂

MW:234.254461765289

CID:5990899

PubChem ID:53419977

Update Time:2025-10-29

tert-butyl N-2-(cyanomethyl)pyrimidin-4-ylcarbamate Chemical and Physical Properties

Names and Identifiers

- tert-butyl N-2-(cyanomethyl)pyrimidin-4-ylcarbamate
- tert-butyl N-[2-(cyanomethyl)pyrimidin-4-yl]carbamate
- TERT-BUTYL 2-(CYANOMETHYL)PYRIMIDIN-4-YLCARBAMATE
- EN300-12444403
- 1260675-32-8
- Inchi： 1S/C11H14N4O2/c1-11(2,3)17-10(16)15-9-5-7-13-8(14-9)4-6-12/h5,7H,4H2,1-3H3,(H,13,14,15,16)
- InChI Key： DKGKVVWMZRRLIY-UHFFFAOYSA-N
- SMILES： O(C(NC1C=CN=C(CC#N)N=1)=O)C(C)(C)C

Computed Properties

Exact Mass: 234.11167570g/mol
Monoisotopic Mass: 234.11167570g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 4
Complexity: 315
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 87.9Å²

tert-butyl N-2-(cyanomethyl)pyrimidin-4-ylcarbamate Pricemore >>

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Enamine	EN300-12444403-0.05g	tert-butyl N-[2-(cyanomethyl)pyrimidin-4-yl]carbamate	1260675-32-8	0.05g	$816.0	2023-05-25
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Enamine	EN300-12444403-1.0g	tert-butyl N-[2-(cyanomethyl)pyrimidin-4-yl]carbamate	1260675-32-8	1g	$971.0	2023-05-25
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